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Compound of Interest

Compound Name: 6-Chloroflavone

Cat. No.: B190342

For researchers, scientists, and drug development professionals, the integrity of your work and
your personal safety are paramount. This guide provides essential, immediate safety and
logistical information for handling 6-Chloroflavone, a compound recognized for its potential in
pharmaceutical development and biological research.[1] As a chlorinated flavone, this
compound requires specific handling protocols to mitigate risks associated with its irritant
properties. This document moves beyond a simple checklist, offering a procedural framework
grounded in established safety principles to ensure both the well-being of laboratory personnel
and the fidelity of your research.

Immediate Hazard Assessment of 6-Chloroflavone

Before handling 6-Chloroflavone, a thorough understanding of its hazard profile is critical.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 6-Chloroflavone is classified as a substance that:

o Causes skin irritation (H315)[2][3][4]
o Causes serious eye irritation (H319)[2][3][4]
e May cause respiratory irritation (H335)[2][3][4]

These classifications underscore the necessity of a multi-layered approach to personal
protection, focusing on preventing contact with skin and eyes, and minimizing the inhalation of
the compound, which is typically a powder.[5]
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Engineering and Administrative Controls: Your First
Line of Defense

Personal protective equipment (PPE) is the final barrier between you and a potential hazard.
Before relying solely on PPE, robust engineering and administrative controls must be in place.

Engineering Controls

The primary engineering control for handling powdered 6-Chloroflavone is a properly
functioning chemical fume hood.[5][6][7] This is non-negotiable for any procedure that may
generate dust, such as weighing or transferring the compound. All handling of open containers
of 6-Chloroflavone should occur within the fume hood to capture any airborne particles at the

source.

Administrative Controls

A crucial administrative control is the establishment of a designated area for handling 6-
Chloroflavone.[5] This area should be clearly marked, and access should be limited to trained
personnel. Additionally, it is imperative to:

» Never work alone when handling hazardous chemicals.[8]

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[7]

e Avoid eating, drinking, or applying cosmetics in the laboratory.[9]

Personal Protective Equipment (PPE) Protocol for 6-
Chloroflavone

The following table outlines the minimum PPE requirements for handling 6-Chloroflavone. The
selection of specific PPE should always be guided by a risk assessment of the particular
procedure being performed.
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Protection Type

Required PPE

Rationale and Key
Considerations

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Given that 6-Chloroflavone is a
serious eye irritant, standard
safety glasses are insufficient.
[5][6] Chemical splash goggles
that form a seal around the
eyes are mandatory. A face
shield should be worn over the
goggles, especially when there
is a risk of splashes or

significant dust generation.

Skin and Body Protection

Chemical-Resistant Gloves

and Laboratory Coat

A standard laboratory coat is
the minimum requirement. For
procedures with a higher risk
of contamination, a chemical-
resistant apron or coveralls

may be necessary.

Hand Protection

Nitrile or Neoprene Gloves

Standard disposable nitrile
gloves provide adequate
splash protection for short-term
handling.[10] However, for
prolonged contact or when
handling solutions of 6-
Chloroflavone, more robust
gloves are recommended.
Aromatic and halogenated
hydrocarbons can attack many
glove materials; therefore, it is
crucial to consult glove
manufacturer compatibility
charts.[11] Double-gloving can
provide an additional layer of

protection.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://ehs.umich.edu/wp-content/uploads/2015/12/Irritants.docx
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://fac.uncg.edu/wp-content/uploads/2023/09/Glove-compatibility-chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All work with powdered 6-
Chloroflavone should be
performed in a chemical fume
hood to minimize inhalation
risk.[5][6] If a fume hood is not
] ] available or if there is a
) ) NIOSH-approved Respirator (if ] o
Respiratory Protection potential for significant
necessary) o

aerosolization, a NIOSH-
approved respirator with a
particulate filter is required.[8]
The specific type of respirator
should be determined by a

formal risk assessment.

Step-by-Step Guide to Handling and Disposal

This section provides a procedural workflow for the safe handling and disposal of 6-
Chloroflavone.

Preparation and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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